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Compound of Interest

Compound Name: Avelumab (anti-PD-L1)

Cat. No.: B13395610

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling potent immunotherapies like Avelumab. This anti-PD-L1
monoclonal antibody, while a powerful tool in oncology research, necessitates rigorous safety
protocols to protect laboratory personnel from potential occupational exposure. This guide
provides essential, immediate safety and logistical information, including detailed operational
and disposal plans to foster a secure research environment.

Hazard Communication

Avelumab is a human IgG1 lambda monoclonal antibody that targets Programmed Death-
Ligand 1 (PD-L1).[1] While not classified as a hazardous substance in all contexts, it is prudent
to handle it with the same precautions as other potent biological agents and chemotherapy
drugs due to its biological activity and potential for immune-mediated reactions.[2] Exposure
can occur through inhalation, skin or eye contact, and ingestion.[3]

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical barrier to preventing exposure when handling
Avelumab. All PPE should be disposable and designated for single-use. The following table
summarizes the required PPE for various procedures involving Avelumab, based on guidelines
for handling hazardous drugs such as USP <800>.[4][5][6]
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Glove Selection:

The selection of appropriate gloves is critical. Gloves must be powder-free and tested

according to the ASTM D6978 standard for resistance to permeation by chemotherapy drugs.
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[7][8] Nitrile gloves are commonly used.[9] It is recommended to wear two pairs of gloves
(double-gloving) for enhanced protection.[5] The outer glove should be changed immediately if
contaminated, and both pairs should be changed every 30 minutes or as per the

manufacturer's guidelines.[5]

The following table presents breakthrough time data for selected chemotherapy drugs with
Ansell nitrile gloves, which can serve as a conservative reference for handling Avelumab.

Ansell Nitrile Glove Breakthrough Time

Chemotherapy Drug (ASTM D6978)

Cyclophosphamide > 240 minutes
5-Fluorouracil > 480 minutes
Methotrexate > 240 minutes
Paclitaxel (Taxol) > 240 minutes

Data sourced from Ansell's chemical resistance guides and publications.[3][4][5]

Operational Plans: Step-by-Step Guidance

This protocol outlines the steps for preparing Avelumab for in-vitro experiments within a
certified Class Il Biological Safety Cabinet (BSC).

o BSC Decontamination: Before starting, decontaminate the interior surfaces of the BSC with
an appropriate disinfectant, such as 70% ethanol, and allow it to air dry.[10]

o Gather Supplies: Assemble all necessary supplies, including the Avelumab vial, sterile
diluent (e.g., 0.9% or 0.45% Sodium Chloride Injection), sterile syringes and needles, and a

sterile infusion bag or container.[11][12]
e Don PPE: Put on all required PPE as specified in the table above.

 Visual Inspection: Visually inspect the Avelumab vial for particulate matter and discoloration.
The solution should be clear and colorless to slightly yellow.[11][12] Do not use if the solution

is cloudy, discolored, or contains patrticles.
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» Withdrawal of Avelumab: Using aseptic technique, withdraw the required volume of
Avelumab from the vial using a sterile syringe and needle.

e Dilution: Inject the withdrawn Avelumab into the infusion bag or container with the
appropriate diluent. Gently invert the container to mix the solution, avoiding foaming.[13]

» Labeling: Clearly label the container with the contents, concentration, date, and time of
preparation.

Immediate and proper cleanup of spills is crucial to prevent exposure. Spill kits should be
readily available in all areas where Avelumab is handled.[3]

Small Spills (<5 mL):

o Alert Personnel: Immediately alert others in the area.

e Don PPE: Put on a gown, double chemotherapy gloves, and eye protection.[3]
o Containment: Cover the spill with absorbent pads to contain it.[3]

o Cleanup: Collect any broken glass with a scoop and place it in a chemotherapy sharps
container. Absorb the liquid with pads.[3]

o Decontamination: Clean the spill area twice with a detergent solution followed by a rinse with
70% isopropyl alcohol.[3]

o Disposal: Place all contaminated materials in a designated chemotherapy waste bag.[3]
Large Spills (>5 mL):

o Evacuate and Secure: Evacuate the area and restrict access.[3]

e Don PPE: In addition to the PPE for small spills, a surgical N95 respirator is required.[6]
o Containment: Gently cover the spill with absorbent sheets or spill-control pads.[3]

e Cleanup and Decontamination: Follow the same cleanup and decontamination steps as for a
small spill, ensuring thorough cleaning of all affected surfaces.[3]
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» Reporting: Report the spill to the laboratory supervisor or safety officer.

All materials contaminated with Avelumab are considered hazardous waste and must be
disposed of accordingly.

o Sharps: All needles, syringes, and broken vials should be placed in a puncture-resistant,
clearly labeled chemotherapy sharps container.

o Contaminated PPE and Materials: Gowns, gloves, absorbent pads, and other contaminated
materials should be disposed of in a designated, leak-proof chemotherapy waste container,
often a yellow or other specifically colored bag or bin.[6]

e Unused Avelumab: Unused or expired Avelumab should be disposed of as hazardous
pharmaceutical waste in accordance with institutional and local regulations. It should not be
discarded in regular trash or down the drain. While Avelumab does not have a specific EPA
hazardous waste code, it should be managed as a hazardous drug waste.[10][14][15]

Mandatory Visualizations
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Caption: Avelumab blocks the interaction between PD-L1 on tumor cells and PD-1 on T-cells,

restoring T-cell activation.
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Caption: A streamlined workflow for the safe handling of Avelumab in a research laboratory
setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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